Cas no 1432795-10-2 (tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate)
tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[6-(4-fluorophenyl)-6-oxohexyl]-, 1,1-dimethylethyl ester
- tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate
-
- MDL: MFCD12911709
- Inchi: 1S/C17H24FNO3/c1-17(2,3)22-16(21)19-12-6-4-5-7-15(20)13-8-10-14(18)11-9-13/h8-11H,4-7,12H2,1-3H3,(H,19,21)
- InChI Key: PAHISZHEBZSWAE-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCCCCCC(C1=CC=C(F)C=C1)=O
tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-337986-0.05g |
tert-butyl N-[6-(4-fluorophenyl)-6-oxohexyl]carbamate |
1432795-10-2 | 0.05g |
$647.0 | 2023-09-03 | ||
| Enamine | EN300-337986-0.1g |
tert-butyl N-[6-(4-fluorophenyl)-6-oxohexyl]carbamate |
1432795-10-2 | 0.1g |
$678.0 | 2023-09-03 | ||
| Enamine | EN300-337986-0.25g |
tert-butyl N-[6-(4-fluorophenyl)-6-oxohexyl]carbamate |
1432795-10-2 | 0.25g |
$708.0 | 2023-09-03 | ||
| Enamine | EN300-337986-0.5g |
tert-butyl N-[6-(4-fluorophenyl)-6-oxohexyl]carbamate |
1432795-10-2 | 0.5g |
$739.0 | 2023-09-03 | ||
| Enamine | EN300-337986-1.0g |
tert-butyl N-[6-(4-fluorophenyl)-6-oxohexyl]carbamate |
1432795-10-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-337986-2.5g |
tert-butyl N-[6-(4-fluorophenyl)-6-oxohexyl]carbamate |
1432795-10-2 | 2.5g |
$1509.0 | 2023-09-03 | ||
| Enamine | EN300-337986-5.0g |
tert-butyl N-[6-(4-fluorophenyl)-6-oxohexyl]carbamate |
1432795-10-2 | 5.0g |
$2650.0 | 2023-02-23 | ||
| Enamine | EN300-337986-10.0g |
tert-butyl N-[6-(4-fluorophenyl)-6-oxohexyl]carbamate |
1432795-10-2 | 10.0g |
$3929.0 | 2023-02-23 | ||
| Enamine | EN300-337986-1g |
tert-butyl N-[6-(4-fluorophenyl)-6-oxohexyl]carbamate |
1432795-10-2 | 1g |
$770.0 | 2023-09-03 | ||
| Enamine | EN300-337986-5g |
tert-butyl N-[6-(4-fluorophenyl)-6-oxohexyl]carbamate |
1432795-10-2 | 5g |
$2235.0 | 2023-09-03 |
tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate
Introduction to tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate (CAS No. 1432795-10-2)
tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate (CAS No. 1432795-10-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate functionality, and a 4-fluorophenyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.
The chemical structure of tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate is composed of a long aliphatic chain with a carbamate group at one end and a 4-fluorophenyl ring attached to the other. The tert-butyl group provides steric hindrance and enhances the stability of the compound, while the carbamate functionality is known for its ability to form hydrogen bonds, which can be crucial for interactions with biological targets. The presence of the 4-fluorophenyl ring introduces additional electronic effects, which can influence the compound's pharmacological properties.
In recent years, there has been a growing interest in compounds with similar structures due to their potential therapeutic applications. For instance, studies have shown that compounds containing carbamate groups can exhibit potent anti-inflammatory and analgesic activities. The fluorine atom in the 4-fluorophenyl ring can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.
The synthesis of tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate typically involves multi-step reactions, including the formation of the carbamate linkage and the introduction of the 4-fluorophenyl group. Advanced synthetic methods such as transition-metal catalysis and organocatalysis have been employed to optimize the yield and purity of the final product. These methods not only ensure high efficiency but also minimize potential side reactions, making them suitable for large-scale production.
In terms of biological evaluation, tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate has been tested in various in vitro and in vivo models to assess its pharmacological properties. Preliminary studies have indicated that it exhibits promising activity against certain inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate specific protein targets has been explored, with some studies highlighting its interaction with enzymes involved in pain signaling pathways.
The safety profile of tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate is an important consideration for its development as a therapeutic agent. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.
In conclusion, tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate (CAS No. 1432795-10-2) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various medical conditions.
1432795-10-2 (tert-butyl N-6-(4-fluorophenyl)-6-oxohexylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)